Cas no 175351-40-3 (Cyanic acid 2-pyridinyl ester)

• Product Name: Cyanic acid 2-pyridinyl ester
• CAS No: 175351-40-3
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 112006
• PubChem ID: 10176132
• Update Time: 2025-04-18

Cyanic acid 2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid 2-pyridinyl ester
• pyridin-2-yl cyanate
• 2-pyridyl cyanate
• Cyanic acid, 2-pyridinyl ester (9CI)
• DTXSID70436377
• SCHEMBL1252937
• 175351-40-3
• FOLRTQRVCWGTSR-UHFFFAOYSA-N

• Inchi： 1S/C6H4N2O/c7-5-9-6-3-1-2-4-8-6/h1-4H
• InChI Key： FOLRTQRVCWGTSR-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91000
• LogP: 0.94148